Cas no 851948-38-4 (ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-38-4
• MF: C₂₃H₁₈N₄O₆S
• MW: 478.477223873138
• CID: 6242206
• PubChem ID: 3690798
• Update Time: 2025-10-29

ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 3-(4-methylphenyl)-5-[(2-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590112
• ethyl 5-(2-nitrobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• F0641-0194
• ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670276-01
• 851948-38-4

• Inchi： 1S/C23H18N4O6S/c1-3-33-23(30)19-16-12-34-21(24-20(28)15-6-4-5-7-17(15)27(31)32)18(16)22(29)26(25-19)14-10-8-13(2)9-11-14/h4-12H,3H2,1-2H3,(H,24,28)
• InChI Key： GUDJKFFROXDQQM-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(C)=CC=3)C(C2=C1NC(C1C=CC=CC=1[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 478.09470548g/mol
• Monoisotopic Mass: 478.09470548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 3-(4-Methylphenyl)-5-(2-Nitrobenzamido)-4-Oxo-3H,4H-Thieno[3,4-D]Pyridazine-1-Carboxylate: A Comprehensive Overview

Ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a complex organic compound with the CAS number 851948-38-4. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyridazine ring system. The structure of this compound is characterized by a fused thieno[3,4-d]pyridazine core, which is further substituted with an ethyl carboxylate group at position 1, a 4-methylphenyl group at position 3, and a 2-nitrobenzamido group at position 5. These substituents contribute to the unique chemical properties and potential applications of this compound.

The thienopyridazine ring system in ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a key structural feature that imparts aromaticity and rigidity to the molecule. The presence of the ethyl carboxylate group introduces ester functionality, which can participate in various chemical reactions such as hydrolysis or transesterification. The 4-methylphenyl group adds electron-donating properties to the molecule, potentially influencing its electronic characteristics and reactivity. Additionally, the 2-nitrobenzamido group introduces nitro functionality, which is known for its strong electron-withdrawing effects and potential applications in medicinal chemistry and materials science.

Recent studies have highlighted the importance of thienopyridazine derivatives in drug discovery and materials science. For instance, researchers have explored the potential of these compounds as kinase inhibitors due to their ability to bind to protein targets with high affinity. Ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has shown promising activity in preliminary assays targeting specific kinases involved in cancer cell proliferation. Furthermore, the nitrobenzamido group has been implicated in enhancing the bioavailability and stability of such compounds in biological systems.

In terms of synthesis, ethyl 3-(4-methylphenyl)-5-(2-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediate compounds such as substituted benzamides and thienopyridazine precursors. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. The optimization of reaction conditions has been a focus of recent research efforts to improve yield and purity.

The application of ethyl 3-(strong)strong-methylphenyl)-5-(strong)strong-nitrobenzamido)-strong-oxo/H,H-thieno[em]pyridazine-em-carboxylate extends beyond medicinal chemistry into materials science. Its aromaticity and functional groups make it a candidate for use in organic electronics, particularly as a component in semiconducting materials or light-emitting diodes (LEDs). Researchers have explored its electronic properties through computational modeling and experimental techniques such as UV-vis spectroscopy and cyclic voltammetry.

In conclusion, ethyl 3-( strong strong > ) -methylpheny l ) -5 - ( < strong > strong strong > ) -nitrobenzamide ) - < strong > ox o strong > - H , H - thien o [ < em > ] pyri dazin e - < em > carbox ylate is a versatile compound with potential applications in both medicinal chemistry and materials science. Its unique structure and functional groups make it an interesting subject for further research into its chemical properties and practical uses.